Cas no 1804854-29-2 (3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride
• CAS No: 1804854-29-2
• MF: C₉H₆ClF₂NO₂S
• MW: 265.66424703598
• CID: 5001162
• Update Time: 2023-08-24

3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H6ClF2NO2S/c1-5-7(4-13)6(9(11)12)2-3-8(5)16(10,14)15/h2-3,9H,1H3
• InChI Key： BYROBLYKXKKSDW-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C(F)F)=C(C#N)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3